Aureusimine B Aureusimine B Aureusimine B, also known as phevalin, is a natural pyrazinone produced by certain fungi and by Staphylococcus spp., including S. aureus. Its synthesis appears to be initiated by a conserved nonribosomal peptide synthetase that creates a dipeptide (phenylalanine-valine) aldehyde, which then undergoes cyclization and oxidation. Aureusimine B inhibits calpain in a casein hydrolysis assay (IC50 = 1.3 µM), contributes to S. aureus infection in mice, and alters human keratinocyte gene expression.
Phevalin is a member of the class of pyrazinones that is pyrazin-2(1H)-one substituted by an isopropyl and benzyl groups at position 3 and 6, respectively. It is a natural product found in Staphylococcus aureus that inhibits calpain in a casein hydrolysis assay (IC50 = 1.3 muM), contributes to S. aureus infection in mice, and alters human keratinocyte gene expression. It has a role as a bacterial metabolite and a calpain inhibitor. It is a member of benzenes and a pyrazinone.
6-Benzyl-3-isopropyl-2(1H)-pyrazinone is a natural product found in Streptomyces albidoflavus, Streptomyces, and Streptomyces griseus with data available.
Brand Name: Vulcanchem
CAS No.: 170713-71-0
VCID: VC21177272
InChI: InChI=1S/C14H16N2O/c1-10(2)13-14(17)16-12(9-15-13)8-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H,16,17)
SMILES: CC(C)C1=NC=C(NC1=O)CC2=CC=CC=C2
Molecular Formula: C14H16N2O
Molecular Weight: 228.29 g/mol

Aureusimine B

CAS No.: 170713-71-0

Cat. No.: VC21177272

Molecular Formula: C14H16N2O

Molecular Weight: 228.29 g/mol

* For research use only. Not for human or veterinary use.

Aureusimine B - 170713-71-0

Specification

Description Aureusimine B, also known as phevalin, is a natural pyrazinone produced by certain fungi and by Staphylococcus spp., including S. aureus. Its synthesis appears to be initiated by a conserved nonribosomal peptide synthetase that creates a dipeptide (phenylalanine-valine) aldehyde, which then undergoes cyclization and oxidation. Aureusimine B inhibits calpain in a casein hydrolysis assay (IC50 = 1.3 µM), contributes to S. aureus infection in mice, and alters human keratinocyte gene expression.
Phevalin is a member of the class of pyrazinones that is pyrazin-2(1H)-one substituted by an isopropyl and benzyl groups at position 3 and 6, respectively. It is a natural product found in Staphylococcus aureus that inhibits calpain in a casein hydrolysis assay (IC50 = 1.3 muM), contributes to S. aureus infection in mice, and alters human keratinocyte gene expression. It has a role as a bacterial metabolite and a calpain inhibitor. It is a member of benzenes and a pyrazinone.
6-Benzyl-3-isopropyl-2(1H)-pyrazinone is a natural product found in Streptomyces albidoflavus, Streptomyces, and Streptomyces griseus with data available.
CAS No. 170713-71-0
Molecular Formula C14H16N2O
Molecular Weight 228.29 g/mol
IUPAC Name 6-benzyl-3-propan-2-yl-1H-pyrazin-2-one
Standard InChI InChI=1S/C14H16N2O/c1-10(2)13-14(17)16-12(9-15-13)8-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H,16,17)
Standard InChI Key CZUORGWXUVRUMV-UHFFFAOYSA-N
SMILES CC(C)C1=NC=C(NC1=O)CC2=CC=CC=C2
Canonical SMILES CC(C)C1=NC=C(NC1=O)CC2=CC=CC=C2

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